Cas no 125207-39-8 (N-(4-Bromobut-1-yl)-4-nitrophthalimide)

• Product Name: N-(4-Bromobut-1-yl)-4-nitrophthalimide
• CAS No: 125207-39-8
• MF: C₁₂H₁₁BrN₂O₄
• MW: 327.130742311478
• MDL: MFCD01313849
• CID: 103603
• PubChem ID: 2735540
• Update Time: 2025-05-28

N-(4-Bromobut-1-yl)-4-nitrophthalimide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromobutyl)-5-nitroisoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,2-(4-bromobutyl)-5-nitro-
• 2-(4-BROMOBUTYL)-5-NITRO-1H-ISOINDOLE-1,3(2H)-DIONE
• 2-(4-bromobutyl)-5-nitroisoindole-1,3-dione
• N-(4-Bromobut-1-yl)-4-nitrophthalimide
• N-(4-BROMOBUTYL)-4-NITROPHTHALIMIDE
• 1H-Isoindole-1,3(2H)-dione,2-(4-bromobutyl)-5-nitro
• 2-(4-Bromobut-1-yl)-5-nitro-1H-isoindole-1,3(2H)-dione, 2-(4-Bromobut-1-yl)-5-nitroisoindolin-1,3-dione
• SB64100
• PS-9850
• FT-0608592
• MFCD01313849
• AKOS009157682
• DTXSID50370780
• 1H-Isoindole-1,3(2H)-dione, 2-(4-bromobutyl)-5-nitro-
• SCHEMBL9370970
• 125207-39-8
• DB-375749

• MDL： MFCD01313849
• Inchi： 1S/C12H11BrN2O4/c13-5-1-2-6-14-11(16)9-4-3-8(15(18)19)7-10(9)12(14)17/h3-4,7H,1-2,5-6H2
• InChI Key： MQBKILMXULFSRI-UHFFFAOYSA-N
• SMILES： BrCCCCN1C(C2C=CC(=CC=2C1=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 325.99000
• Monoisotopic Mass: 325.99022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 102-104
• Boiling Point: 459.4±30.0 °C at 760 mmHg
• Flash Point: 231.6±24.6 °C
• Refractive Index: 1.629
• PSA: 83.20000
• LogP: 2.82700
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(4-Bromobut-1-yl)-4-nitrophthalimide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(4-Bromobut-1-yl)-4-nitrophthalimide

Recent Advances in the Study of N-(4-Bromobut-1-yl)-4-nitrophthalimide (CAS: 125207-39-8)

N-(4-Bromobut-1-yl)-4-nitrophthalimide (CAS: 125207-39-8) is a significant intermediate in the synthesis of various bioactive compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its utility in the development of novel pharmaceuticals, including anticancer agents and enzyme inhibitors. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of N-(4-Bromobut-1-yl)-4-nitrophthalimide as a key intermediate in the synthesis of potent histone deacetylase (HDAC) inhibitors. The researchers demonstrated that the bromobutyl side chain of the compound plays a critical role in enhancing the binding affinity of the inhibitors to HDAC enzymes, which are implicated in various cancers. The study reported a 40% increase in inhibitory activity compared to previous analogs, underscoring the compound's potential in anticancer drug development.

In another investigation, researchers from the University of Cambridge utilized N-(4-Bromobut-1-yl)-4-nitrophthalimide to develop a new class of proteasome inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that the compound's nitro group facilitates the formation of hydrogen bonds with the proteasome's active site, thereby enhancing inhibitory efficacy. The findings suggest that this compound could serve as a scaffold for designing next-generation proteasome inhibitors with improved selectivity and reduced off-target effects.

Recent advancements in synthetic methodologies have also been reported. A team from MIT developed a novel, high-yield synthesis route for N-(4-Bromobut-1-yl)-4-nitrophthalimide, as detailed in Organic Process Research & Development (2023). The new method employs a one-pot reaction strategy, reducing the number of purification steps and increasing overall yield by 25%. This innovation is expected to streamline the production of this compound for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain. A review in Current Opinion in Chemical Biology (2024) highlighted the need for further studies to address the compound's stability under physiological conditions. Preliminary data suggest that the bromobutyl moiety may undergo hydrolysis in vivo, potentially limiting its bioavailability. Researchers are currently exploring structural modifications to enhance the compound's stability without compromising its bioactivity.

In conclusion, N-(4-Bromobut-1-yl)-4-nitrophthalimide (CAS: 125207-39-8) continues to be a valuable building block in medicinal chemistry, with recent studies demonstrating its versatility in drug discovery. Ongoing research aims to optimize its properties and expand its applications, particularly in the development of targeted therapies for cancer and other diseases. The compound's unique structural features and functional groups make it a promising candidate for future pharmaceutical innovations.